Cas no 1196151-18-4 (4-iodo-3,6-dihydro-2H-pyran)

• Product Name: 4-iodo-3,6-dihydro-2H-pyran
• CAS No: 1196151-18-4
• MF: C₅H₇IO
• MW: 210.012953996658
• CID: 2616433
• PubChem ID: 72212561
• Update Time: 2025-06-09

4-iodo-3,6-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3,6-dihydro-2H-pyran
• G46468
• 830-013-4
• DTXCID301740727
• 1196151-18-4
• WXB15118
• EN300-1698562
• 3,6-Dihydro-4-iodo-2H-pyran
• DTXSID201310894
• AB69543
• SCHEMBL15427286

• Inchi： 1S/C5H7IO/c6-5-1-3-7-4-2-5/h1H,2-4H2
• InChI Key： KNZSUJFOLGDAQV-UHFFFAOYSA-N
• SMILES： IC1=CCOCC1

Computed Properties

• Exact Mass: 209.95416g/mol
• Monoisotopic Mass: 209.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 4-iodo-3,6-dihydro-2H-pyran

Introduction to 4-Iodo-3,6-Dihydro-2H-Pyran (CAS No. 1196151-18-4)

4-Iodo-3,6-dihydro-2H-pyran (CAS No. 1196151-18-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodo group and a partially saturated pyran ring. The combination of these functional groups endows 4-iodo-3,6-dihydro-2H-pyran with a range of chemical properties that make it an attractive starting material for the synthesis of more complex molecules.

The iodo group in 4-iodo-3,6-dihydro-2H-pyran is particularly noteworthy due to its reactivity and versatility in various chemical transformations. Iodo groups are known for their ability to undergo nucleophilic substitution reactions, coupling reactions, and other synthetic transformations. This makes 4-iodo-3,6-dihydro-2H-pyran a valuable intermediate in the synthesis of a wide array of compounds, including pharmaceuticals, agrochemicals, and materials science applications.

The partially saturated pyran ring in 4-iodo-3,6-dihydro-2H-pyran adds another layer of complexity and reactivity to the molecule. Pyran rings are common in natural products and are often associated with biological activity. The presence of a partially saturated pyran ring in 4-iodo-3,6-dihydro-2H-pyran allows for the exploration of novel chemical transformations and the synthesis of derivatives with potential therapeutic applications.

Recent research has highlighted the importance of 4-iodo-3,6-dihydro-2H-pyran in the development of new pharmaceuticals. For instance, studies have shown that derivatives of 4-iodo-3,6-dihydro-2H-pyran can exhibit potent biological activities, such as anti-inflammatory, anti-cancer, and anti-viral properties. These findings have spurred further interest in the compound as a lead structure for drug discovery.

In the context of medicinal chemistry, 4-iodo-3,6-dihydro-2H-pyran has been used as a building block for the synthesis of small molecules targeting specific biological pathways. For example, researchers have utilized 4-iodo-3,6-dihydro-2H-pyran to develop inhibitors of key enzymes involved in disease processes. The ability to fine-tune the structure of 4-iodo-3,6-dihydro-2H-pyran through various chemical modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its applications in drug discovery, 4-iodo-3,6-dihydro-2H-pyran has also found use in other areas of chemical research. In materials science, the compound has been explored as a precursor for the synthesis of functional polymers and other advanced materials. The unique combination of reactivity and structural features makes 4-iodo-3,6-dihydro-2H-pyran a valuable starting material for developing materials with tailored properties.

From a synthetic perspective, the preparation of 4-iodo-3,6-dihydro-2H-pyran involves well-established methods that are amenable to large-scale production. Common synthetic routes include iodination reactions followed by ring-closing metathesis or other cyclization strategies. These methods provide high yields and good purity levels, making 4-iodo-3,6-dihydro-2H-pyran readily accessible for both academic and industrial applications.

In conclusion, 4-Iodo-3,6-dihydro-2H-pyran (CAS No. 1196151-18-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and reactivity profile make it an invaluable tool for researchers working on new drug candidates and advanced materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focus of interest in both academic and industrial settings.